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Cosmetic & Efficacy Outcomes of Tirbanibulin

The following table consolidates quantitative data from real-life studies on Tirbanibulin's performance,

including its beneficial side effects on solar lentigines and photoaged skin.

Study
Focus

Study Design &
Population

Actinic Keratosis (AK)
Clearance Results

Solar Lentigines (SL) & Anti-
Aging Results

| Anti-aging Effects [1] | Retrospective case series (N=7) on face/scalp AKs with photodamage [1]. | Patients

with Olsen grade I-II AKs experienced clearance of lesions [1]. | • Powerful rejuvenating effect observed [1].

• Marked efficacy in skin lightening and clearance of solar lentigo [1]. | | Skin-Lightening Power [2] |

Retrospective study (N=42) on patients with both AKs and SLs [2]. | • Complete Clearance (CC): 52%

(n=22) [2]. • Partial Clearance (PC): 40% (n=17) [2]. | • SL Complete Clearance: 35% (n=15) [2]. • SL

Partial Clearance: 50% (n=21) [2]. | | General Real-World Efficacy [3] [4] | Expert consensus from 11

dermatologists and review of real-life studies [3] [4]. | Considered a first-line option for most patients due to

proven efficacy and high complete clearance rates [3] [4]. | Cosmetic benefits, including improvements in

skin texture and pigmentation, are recognized as a valuable secondary outcome [1] [2]. |
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Mechanism of Action: How Tirbanibulin Works

Tirbanibulin has a novel dual mechanism of action that targets actively dividing dysplastic keratinocytes,

which contributes to its cosmetic effects [5].

Tirbanibulin's Dual Mechanism of Action

Microtubule Inhibition Src Kinase Signaling Inhibition

Tirbanibulin
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This mechanism leads to the removal of pre-cancerous AK cells and, notably, the pigmented cells in solar

lentigines, resulting in observed skin lightening [1] [2]. The induced apoptosis is associated with less

inflammation compared to some other treatments [5].

Key Experimental Protocols Cited

The compelling data on Tirbanibulin's cosmetic effects come from studies employing rigorous clinical

methodologies.

Study Design: The primary evidence comes from single-center, retrospective studies conducted

at the Dermatology Unit of the University of Messina, Italy [1] [2].
Patient Population: Studies enrolled adults with AKs on the face or scalp in the context of chronic

photodamage and visible solar lentigines. Key exclusion criteria included immunosuppression, active
infections, and use of other AK/anti-aging treatments in the preceding 12 weeks [1] [2].

Treatment Regimen: Patients applied Tirbanibulin 1% ointment once daily for 5 consecutive
days to the affected area (up to 25 cm²) [1] [2].

Efficacy Assessment:
Primary Endpoint (Day 57): Clearance of AKs and solar lentigines was evaluated through

clinical photography and investigator assessment [1] [2].
AK Clearance: Graded as Complete Clearance (CC; 100% lesion disappearance) or Partial
Clearance (PC; ≥75% reduction) [2].
SL Clearance: Graded as CC (>75% improvement up to complete disappearance), PC (50-

75% reduction in pigmentation), or no response (<50% improvement) [2].
Long-Term Follow-Up: Patients with complete clearance were followed for 6 months to

assess durability of response [1] [2].
Safety Monitoring: Local Skin Reactions (LSRs) like erythema, scaling, and crusting were recorded

by patients and assessed by physicians using a 4-point scale (0=absent to 3=severe) [2].

Objective Comparison with Alternative Therapies

The table below places Tirbanibulin's performance in context with other common field-directed therapies.
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Therapy
Mechanism of
Action

Approved
Regimen

Efficacy on
AKs

Effect on
Solar
Lentigines

Common Side
Effects

Tirbanibulin
[1] [6] [5]

Microtubule &
Src kinase

inhibitor [5].

5 days [1]
[5].

High
complete

clearance
rates [3] [2].

Yes (marked
clearance
reported) [1]
[2].

Local skin reactions
(erythema,

pruritus); generally
well-tolerated [1]

[5].

5-
Fluorouracil
(5-FU) [6] [5]

Antimetabolite;

disrupts
DNA/RNA

synthesis [5].

2-4 weeks
[5].

Established

efficacy [5].

Not a

prominent or
well-

documented
effect.

Photosensitivity,

application-site
itching, burning;

often more severe
reactions [6] [5].

Imiquimod
[1]

Immune
response

modifier.

Several
weeks

(varies by
strength).

Established
efficacy.

Not a
prominent or

well-
documented

effect.

Local skin
inflammatory

reactions.

Conclusion for Research and Development

In summary, the experimental data indicates that Tirbanibulin is not only an effective short-course treatment

for actinic keratosis but also uniquely associated with significant cosmetic improvements in photodamaged

skin.

Key Differentiator: The skin-lightening and solar lentigines clearance is a consistent finding in
recent studies and appears more pronounced than with other topical AK therapies like 5-FU [1] [2].

Proposed Mechanism: This effect is likely secondary to its dual antiproliferative and pro-apoptotic
action on hyperplastic and pigmented keratinocytes [5].

Research Implications: For drug development professionals, these findings highlight Tirbanibulin's
potential for drug repurposing in the treatment of benign pigmented lesions and as a tool for

studying pathways involved in skin rejuvenation.

Need Custom Synthesis?

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11169325/
https://www.drugs.com/compare/tirbanibulin-topical
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169325/
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://pubmed.ncbi.nlm.nih.gov/40790412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11785872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11785872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169325/
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.drugs.com/compare/tirbanibulin-topical
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.drugs.com/compare/tirbanibulin-topical
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169325/
https://www.smolecule.com/products/s548111?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11785872/
https://www.dermatologytimes.com/view/tirbanibulin-compared-to-5-fluorouracil-for-treatment-of-actinic-keratosis
https://www.smolecule.com/products/s548111?utm_src=pdf-body
https://www.smolecule.com/products/s548111?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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